8-allyl-N,N-dimethyl-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N,N-dimethyl-2-oxo-8-prop-2-enylchromene-3-carboxamide
• InChI: InChI=1S/C15H15NO3/c1-4-6-10-7-5-8-11-9-12(14(17)16(2)3)15(18)19-13(10)11/h4-5,7-9H,1,6H2,2-3H3
• InChI Key: BLINFQFHNUCYMV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC2=C(C(=CC=C2)CC=C)OC1=O
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol

Description

“8-allyl-N,N-dimethyl-2-oxo-2H-chromene-3-carboxamide” is a chemical compound with the molecular formula C15H15NO3. It has an average mass of 257.284 Da and a monoisotopic mass of 257.105194 Da.

Molecular Structure Analysis

The molecular structure of “8-allyl-N,N-dimethyl-2-oxo-2H-chromene-3-carboxamide” can be analyzed using various spectroscopic techniques. For instance, NMR and MS (GC) spectra can provide valuable information about the structure of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of “8-allyl-N,N-dimethyl-2-oxo-2H-chromene-3-carboxamide” can be predicted based on its molecular structure. For instance, its molecular weight is 257.284 Da.

Mechanism of Action

Target of Action

The primary target of 8-allyl-N,N-dimethyl-2-oxo-2H-chromene-3-carboxamide is pancreatic lipase (PL) . Pancreatic lipase is an enzyme that plays a crucial role in the digestion of dietary fats. It breaks down triglycerides into monoglycerides and free fatty acids, which can then be absorbed by the intestines .

Mode of Action

8-allyl-N,N-dimethyl-2-oxo-2H-chromene-3-carboxamide interacts with pancreatic lipase in a competitive manner . It binds to the active site of the enzyme, preventing the binding of natural substrates and thus inhibiting the enzyme’s activity . The docking study confirmed the interaction of this compound with important active site amino acids, namely Phe 77, Arg 256, His 263, etc .

Biochemical Pathways

By inhibiting pancreatic lipase, 8-allyl-N,N-dimethyl-2-oxo-2H-chromene-3-carboxamide affects the lipid metabolism pathway . This results in a decrease in the breakdown of dietary fats into absorbable forms, thereby reducing the amount of fat absorbed by the body .

Result of Action

The inhibition of pancreatic lipase by 8-allyl-N,N-dimethyl-2-oxo-2H-chromene-3-carboxamide leads to a reduction in the digestion and absorption of dietary fats . This could potentially lead to weight loss, making it a potential candidate for obesity treatment .

Action Environment

The action of 8-allyl-N,N-dimethyl-2-oxo-2H-chromene-3-carboxamide is influenced by the environment in the gastrointestinal tract, where pancreatic lipase is active. Factors such as pH, presence of other dietary components, and individual variations in enzyme levels may influence the compound’s efficacy. The stability of the compound under dynamic conditions has been confirmed through a molecular dynamics study .